Cas no 597563-13-8 (1-(3-bromophenyl)cyclopropane-1-carboxamide)

• Product Name: 1-(3-bromophenyl)cyclopropane-1-carboxamide
• CAS No: 597563-13-8
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD11816159
• CID: 2834399
• PubChem ID: 21062889
• Update Time: 2025-10-19

1-(3-bromophenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromophenyl)cyclopropane-1-carboxamide
• 1-(3-bromophenyl)cyclopropanecarboxamide;
• SB77189
• 1-(3-Bromophenyl)cyclopropanecarboxamide
• DB-120889
• ZYCUXFZMAUTWTI-UHFFFAOYSA-N
• DTXSID50610416
• SCHEMBL3926671
• CS-0454138
• Z300502662
• 597563-13-8
• BS-29178
• XYA56313
• AKOS024438771
• MFCD11816159

• MDL： MFCD11816159
• Inchi： 1S/C10H10BrNO/c11-8-3-1-2-7(6-8)10(4-5-10)9(12)13/h1-3,6H,4-5H2,(H2,12,13)
• InChI Key： ZYCUXFZMAUTWTI-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1(C(N)=O)CC1

Computed Properties

• Exact Mass: 238.99500
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 44.08000
• LogP: 3.11570

1-(3-bromophenyl)cyclopropane-1-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(3-bromophenyl)cyclopropane-1-carboxamide

1-(3-bromophenyl)cyclopropane-1-carboxamide: A Versatile Compound in Medicinal Chemistry

1-(3-bromophenyl)cyclopropane-1-carboxamide, with the CAS number 597563-13-8, represents a significant molecule in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzene ring with a cylopropane ring and a carboxamide group. The bromine substituent on the benzene ring plays a crucial role in modulating the chemical reactivity and biological activity of the molecule. Recent studies have highlighted the potential of this compound as a synthetic intermediate and a pharmacophore in the development of novel therapeutics.

The 1-(3-bromophenyl)cyclopropane-1-carboxamide molecule exhibits a tricyclic framework that is highly sought after in drug design due to its ability to form stable interactions with biological targets. The cylopropane ring contributes to the molecule's rigidity, which is essential for maintaining the structural integrity of target-binding interactions. The carboxamide group further enhances the molecule's hydrophilic properties, facilitating its interaction with proteins and cell membranes. These structural features make 1-(3-bromophen,1-carboxamide a promising candidate for drug development and biological research.

Recent advances in computational chemistry have enabled researchers to explore the binding affinity and selectivity of 1-(3-bromophenyl)cyclopropane-1-carboxamide with various biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits moderate inhibitory activity against specific enzymes involved in metabolic pathways. The electronic effects of the bromine substituent were found to significantly influence the reactivity of the carboxamide group, suggesting potential applications in enzyme inhibition and metabolic regulation.

Moreover, the 1-(3-bromophenyl)cyclopropane-1-carboxamide has been explored as a precursor for the synthesis of complex organic molecules with pharmacological potential. In a 2024 study published in Organic & Biomolecular Chemistry, researchers reported the successful asymmetric synthesis of this compound using transition metal-catalyzed reactions. The stereochemical control achieved in this process is critical for the functionalization of the cylopropane ring, which can lead to the development of enantiomerically pure compounds with enhanced biological activity.

The 1-(3-bromophenyl)cyclopropane-1-carboxamide is also being investigated for its potential applications in antimicrobial research. A 2023 study in Antimicrobial Agents and Chemotherapy found that this compound exhibits moderate antibacterial activity against Gram-positive bacteria. The hydrophobic interactions between the benzene ring and the cell membrane of the bacteria are believed to be the primary mechanism of action. These findings suggest that 1-(3-bromophenyl)cyclopropane-1-carboxamide could be a valuable lead compound for the development of new antibiotics.

Additionally, the 1-(3-bromophenyl)cyclopropane-1-carboxamide has shown promising activity in in silico studies related to neurological disorders. A 2024 computational study published in Frontiers in Pharmacology predicted that this compound could interact with neurotransmitter receptors and ion channels, potentially modulating neuronal activity. These in silico predictions are being validated through experimental studies, which are currently underway to determine the biological relevance of these interactions.

The 1-(3-bromophenyl)cyclopropane-1-carboxamide is also being explored for its potential applications in antiviral research. A 2023 study in Virology Journal reported that this compound exhibits moderate antiviral activity against RNA viruses. The binding interactions between the carboxamide group and the viral envelope are believed to play a key role in this activity. These findings suggest that 1-(3-bromophenyl)cyclopropane-1-carboxamide could be a valuable lead compound for the development of new antiviral agents.

Overall, the 1-(3-bromophenyl)cyclopropane-1-carboxamide represents a versatile molecule with significant potential in pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for the development of novel therapeutics targeting various biological processes. As research in this area continues to advance, the 1-(3-bromophenyl)cyclopropane-1-carboxamide is expected to play an increasingly important role in the drug discovery and biological research landscape.

Furthermore, the 1-(3-bromophenyl)cyclopropane-1-carboxamide has been the subject of green chemistry studies aimed at developing sustainable synthesis methods. A 2024 study published in Green Chemistry reported the use of biocatalytic reactions to synthesize this compound with high efficiency and low environmental impact. These eco-friendly approaches are crucial for the commercialization of this compound and its derivatives, as they align with the global goals of reducing chemical waste and minimizing environmental harm.

As the field of pharmaceutical research continues to evolve, the 1-(3-bromophenyl)cyclopropane-1-carboxamide is expected to remain a focal point of innovative studies. Its structural versatility and chemical reactivity make it an ideal candidate for the design of new drugs and biological probes. The ongoing research into this compound highlights the importance of interdisciplinary approaches in drug discovery and biological research, as well as the potential for breakthroughs in the treatment of various diseases.

In conclusion, the 1-(3-bromophenyl)cyclopropane-1-carboxamide is a molecule with significant scientific and practical value. Its unique structure and chemical properties make it a promising candidate for the development of novel therapeutics and biological research. As research in this area continues to advance, the 1-(3-bromophenyl)cyclopropane-1-carboxamide is expected to play an increasingly important role in the pharmaceutical industry and biological sciences.